3-Epiglycyrrhetinic acid-d3

• Molecular Formula: C30H46O4
• Molecular Weight: 473.7 g/mol
• InChI: InChI=1S/C30H46O4/c1-25(2)21-8-11-30(7)23(28(21,5)10-9-22(25)32)20(31)16-18-19-17-27(4,24(33)34)13-12-26(19,3)14-15-29(18,30)6/h16,19,21-23,32H,8-15,17H2,1-7H3,(H,33,34)/t19-,21-,22+,23+,26+,27-,28-,29+,30+/m0/s1/i9D2,22D
• InChIKey: MPDGHEJMBKOTSU-QKXRZDKOSA-N

3-Epiglycyrrhetinic Acid-d3 Overview

3-Epiglycyrrhetinic acid-d3 (3α-Glycyrrhetic acid-d3) is a triple-deuterated stable isotope-labeled analog of 3-epiglycyrrhetinic acid (3-epi-GA), the C-3 epimer of 18β-glycyrrhetinic acid (GA) [1]. 3-epi-GA is a recently identified human metabolite of glycyrrhizic acid produced by intestinal bacterial epimerization, and has been detected in human serum for the first time as of 2024 [2]. The parent compound 3-epi-GA exhibits profoundly distinct pharmacokinetic and metabolic properties from GA, including a 7-fold longer elimination half-life and 22-fold higher systemic exposure in rats [1]. The deuterated form (molecular formula C₃₀H₄₃D₃O₄, MW 473.70) serves as the exact-mass internal standard for liquid chromatography–tandem mass spectrometry (LC-MS/MS) quantification of 3-epi-GA in biological matrices, with a vendor-specified purity of ≥95% [3].

Workflow LC-MS/MS quantification of 3-epi-GA in biological matrices

Selection Epimer-matched stable isotope-labeled internal standard

Context Extended elimination profile demands matched temporal sampling window

• [1] Sakoda R, Ishiuchi K, Yoshino T, Tsunoo Y, Namiki T, Ogawa-Ochiai K, Minamizawa K, Fukunaga K, Watanabe K, Makino T. Stereoisomerism at the 3-position of glycyrrhetinic acid affects pseudoaldosteronism-related toxicokinetics. Drug Metab Dispos. 2025;53(11):100180. doi:10.1016/j.dmd.2025.100180 View Source
• [2] Sakoda R, Ishiuchi K, Yoshino T, Tsunoo Y, Namiki T, Ogawa-Ochiai K, Minamizawa K, Fukunaga K, Watanabe K, Makino T. 3-epi-18β-Glycyrrhetinic Acid or Its Glucuronide, the Metabolites of Glycyrrhizinic Acid with Individual Differences, Correlated with Diagnostic Marker for Licorice-Induced Pseudoaldosteronism in Humans. Drug Metab Dispos. 2024;52(12):1407-1416. doi:10.1124/dmd.124.001840 View Source
• [3] MedChemExpress. 3-Epiglycyrrhetinic acid-d3 (HY-158995S1) Product Datasheet. Purity: 95.31%. Molecular Weight: 473.70. Formula: C₃₀H₄₃D₃O₄. View Source

Why 3-Epiglycyrrhetinic Acid-d3 Cannot Be Replaced

Generic substitution with 18β-glycyrrhetinic acid-d3 or non-deuterated structural analogs fails for two critical reasons. First, the C-3 epimerization that distinguishes 3-epi-GA from GA is not a trivial stereochemical difference: it fundamentally alters phase II metabolism, biliary excretion, and systemic exposure, with 3-epi-GA exhibiting an 18-fold higher AUC (2-compartment model) and near-complete ablation of sulfation pathways compared with GA [1]. Consequently, an internal standard that does not match the exact stereochemistry will not co-elute with the target analyte under chromatographic conditions that resolve the epimers, introducing quantification bias [2]. Second, 3-epi-GA is a clinically significant biomarker detected in approximately 60% of patients consuming licorice-containing preparations, with serum levels that correlate with pseudoaldosteronism markers—making its accurate, epimer-specific quantification essential for toxicokinetic risk assessment where use of the wrong internal standard would produce systematically inaccurate results [3].

3-Epiglycyrrhetinic acid-d3
(correct SIL-IS)

18β-Glycyrrhetinic acid-d3
(mismatched epimer)

Co-elutes with 3-epi-GA; identical matrix effects and ionization efficiency

Chromatographically resolves from 3-epi-GA (Rs 5.30); differential ion suppression

Matches extended elimination half-life and high systemic exposure of 3-epi-GA

PK profile mismatch leads to quantification bias at late sampling points

Supports epimer-specific conjugate profiling (glucuronide vs. sulfated species)

Incorrect MRM transitions for 3-epi-GA metabolites; misses predominant glucuronide-only species

• [1] Sakoda R, Ishiuchi K, Yoshino T, et al. Stereoisomerism at the 3-position of glycyrrhetinic acid affects pseudoaldosteronism-related toxicokinetics. Drug Metab Dispos. 2025;53(11):100180. doi:10.1016/j.dmd.2025.100180 View Source
• [2] Separation of the Epimers of Glycyrrhetinic Acid by HPLC. J-GLOBAL. 2014;36(6):560-562. Baseline separation achieved (resolution 5.30) between 18α- and 18β-glycyrrhetinic acid epimers under optimized RP-HPLC conditions. View Source
• [3] Sakoda R, Ishiuchi K, Yoshino T, et al. 3-epi-18β-Glycyrrhetinic Acid or Its Glucuronide, the Metabolites of Glycyrrhizinic Acid with Individual Differences, Correlated with Diagnostic Marker for Licorice-Induced Pseudoaldosteronism in Humans. Drug Metab Dispos. 2024;52(12):1407-1416. doi:10.1124/dmd.124.001840 View Source

3-Epiglycyrrhetinic Acid-d3: Differentiation Evidence

Prolonged Half-Life and Higher Systemic Exposure vs. 18β-GA

Following a single intravenous administration to Sprague-Dawley rats, 3-epi-GA exhibited dramatically prolonged systemic persistence compared with its parent epimer GA. Noncompartmental analysis yielded a 7-fold longer elimination-phase half-life and a 22-fold higher area under the plasma concentration–time curve (AUC) for 3-epi-GA relative to GA. Two-compartment pharmacokinetic modeling confirmed these findings with a 13-fold prolongation in elimination half-life and an 18-fold increase in AUC [1]. This stereochemistry-driven pharmacokinetic divergence has direct implications for internal standard selection in bioanalytical methods: the deuterated 3-epi-GA standard is required to match the extended temporal sampling window needed for accurate quantification of the slowly eliminated 3-epi epimer.

Systemic Exposure

Head-to-head

3-epi-GA vs GA: 7–13× longer t₁/₂; 18–22× higher AUC

Extended quantification window needed for slow epimer

Rat IV model; noncompartmental & 2-compartment analysis

Evidence Dimension	Pharmacokinetic exposure following single IV dose
Target Compound Data	3-epi-GA: Noncompartmental t₁/₂ 7-fold longer than GA; AUC 22-fold higher than GA. Two-compartment model: t₁/₂ 13-fold longer; AUC 18-fold higher
Comparator Or Baseline	18β-Glycyrrhetinic acid (GA): Noncompartmental baseline t₁/₂ and AUC (reference = 1×)
Quantified Difference	7- to 13-fold longer half-life; 18- to 22-fold higher AUC
Conditions	Single intravenous administration to male Sprague-Dawley rats; noncompartmental and 2-compartment pharmacokinetic analysis

Why This Matters

A 22-fold exposure difference means that analytical methods using an internal standard matched only to the rapidly cleared GA epimer will fail to cover the extended quantification window required for 3-epi-GA, leading to systematic underestimation in late time-point samples.

• [1] Sakoda R, Ishiuchi K, Yoshino T, et al. Stereoisomerism at the 3-position of glycyrrhetinic acid affects pseudoaldosteronism-related toxicokinetics. Drug Metab Dispos. 2025;53(11):100180. doi:10.1016/j.dmd.2025.100180 View Source

Deficient Sulfation via SULT2A1

In vitro metabolism studies demonstrated that 3-epi-GA is a poor substrate for recombinant human sulfotransferase 2A1 (SULT2A1), the enzyme responsible for 3-O-sulfation of GA. In contrast, GA is efficiently sulfated by SULT2A1, generating GA-3-O-sulfate (GA3S) and the double conjugate GA-3-O-sulfate-30-O-glucuronide (GA3S30G) as major biliary metabolites [1]. This differential substrate specificity explains the distinct metabolite profiles observed in vivo and means that metabolic stability assays for glycyrrhetinic acid derivatives must use epimer-specific analytical methods. An internal standard such as 18β-GA-d3 would not correct for differential ionization efficiency between sulfated and non-sulfated species in the source.

SULT2A1 Sulfation

Head-to-head

3-epi-GA: poor substrate; GA: efficient sulfation

Epimer-specific MS/MS transitions required

Recombinant human enzyme; distinct biliary metabolites

Evidence Dimension	Substrate activity toward human SULT2A1
Target Compound Data	3-epi-GA: Poor substrate for SULT2A1; minimal 3-O-sulfate conjugate formed
Comparator Or Baseline	18β-Glycyrrhetinic acid (GA): Efficient substrate for SULT2A1; GA3S and GA3S30G are major biliary metabolites
Quantified Difference	Qualitative binary difference: efficient sulfation (GA) vs. near-absent sulfation (3-epi-GA); reflected in biliary metabolite profiles where 3-epi-GA3S30G and 3-epi-GA3S were present only at trace levels
Conditions	Recombinant human SULT2A1 in vitro incubation; corroborated by in vivo biliary excretion profiling in rats

Why This Matters

The metabolic stability difference creates distinct metabolite profiles that require epimer-specific MS/MS transitions for accurate quantification; deploying a non-epimer-matched internal standard would generate matrix-dependent ionization bias between the differentially conjugated species.

• [1] Sakoda R, Ishiuchi K, Yoshino T, et al. Stereoisomerism at the 3-position of glycyrrhetinic acid affects pseudoaldosteronism-related toxicokinetics. Drug Metab Dispos. 2025;53(11):100180. doi:10.1016/j.dmd.2025.100180 View Source

Exclusive Glucuronidation vs. Mixed Biliary Conjugates

Biliary excretion profiling in rats revealed fundamentally different conjugate patterns between the two epimers. In GA-administered rats, three major biliary metabolites were detected: 18β-glycyrrhetinyl-30-O-glucuronide (GA30G), GA-3-O-sulfate-30-O-glucuronide (GA3S30G), and 18β-glycyrrhetinyl-3-O-sulfate (GA3S). In contrast, rats administered 3-epi-GA excreted predominantly 3-epi-18β-glycyrrhetinyl-30-O-glucuronide, with 3-epi-GA3S30G and 3-epi-GA3S present only at trace levels [1]. Additionally, organic anion transporter 3 (OAT3) actively transported both GA30G and 3-epi-GA30G, but not the unconjugated GA or 3-epi-GA, into renal tubular cells [1]. This transporter-mediated renal uptake of the glucuronide conjugate is a key mechanistic step in 11β-HSD2 inhibition and pseudoaldosteronism pathogenesis.

Biliary Conjugate Profile

Head-to-head

3-epi-GA: one major glucuronide; GA: three major conjugates

Glucuronide-only MRM monitoring for 3-epi-GA pathway

Bile duct-cannulated rats; LC-MS/MS profiling

Evidence Dimension	Biliary metabolite conjugate profile
Target Compound Data	3-epi-GA dosed rats: Predominant biliary metabolite = 3-epi-GA30G (glucuronide only); 3-epi-GA3S30G and 3-epi-GA3S at trace levels
Comparator Or Baseline	GA dosed rats: Three major biliary metabolites = GA30G, GA3S30G, and GA3S (glucuronide, double conjugate, and sulfate)
Quantified Difference	Qualitative: 3 biliary conjugates for GA vs. 1 predominant conjugate for 3-epi-GA; sulfate-containing species reduced from major to trace
Conditions	Bile duct-cannulated rat model; metabolites identified by LC-MS/MS

Why This Matters

The conjugate profile dictates which MRM transitions must be monitored in quantitative assays; a lab attempting to quantify 3-epi-GA metabolites using transitions optimized for GA-derived sulfated conjugates would fail to detect the predominant glucuronide-only species.

• [1] Sakoda R, Ishiuchi K, Yoshino T, et al. Stereoisomerism at the 3-position of glycyrrhetinic acid affects pseudoaldosteronism-related toxicokinetics. Drug Metab Dispos. 2025;53(11):100180. doi:10.1016/j.dmd.2025.100180 View Source

Detection in Licorice Users and Pseudoaldosteronism Correlation

In a cohort of 78 patients consuming Kampo medicines containing licorice, 3-epi-GA was detected in serum of 47 participants (60.3%), while GA was detected in 65 (83.3%). 3-epi-GA30G, the glucuronide conjugate of 3-epi-GA, was identified as a novel human urinary metabolite, detected in 19 of 29 urine samples (65.5%) [1]. The concentrations of 3-epi-GA in serum and 3-epi-GA30G in urine showed statistically significant correlations with serum markers of pseudoaldosteronism (serum potassium, plasma aldosterone concentration). The inhibitory titers of 3-epi-GA, 3-oxo-GA, GA30G, and 3-epi-GA30G on human 11β-HSD2 were approximately equivalent [1]. Critically, 3-epi-GA was identified in human samples for the first time in this study, establishing it as a clinically relevant biomarker that cannot be proxied by GA measurement alone.

Human Serum Detection

Reported

3-epi-GA in 60% of licorice-exposed individuals; GA in 83%

Independently variable epimer appearance supports specific quantification

Cohort of 78 Kampo medicine recipients; serum and urine

Evidence Dimension	Detection frequency in human serum from licorice-exposed patients
Target Compound Data	3-epi-GA detected in 47/78 patients (60.3%); 3-epi-GA30G detected in 19/29 urine samples (65.5%); concentrations correlated with PsA markers
Comparator Or Baseline	GA detected in 65/78 patients (83.3%); GA30G detected in 27/29 urine samples (93.1%)
Quantified Difference	Detection rate difference: GA − 3-epi-GA = 23.0 percentage points in serum; individual-level appearance of 3-epi-GA is variable and not predicted by GA levels
Conditions	78 patients receiving Kampo medicines containing licorice; serum and urine sampling; LC-MS/MS quantification

Why This Matters

Because 3-epi-GA appearance is individually variable and independent of GA levels, clinical laboratories quantifying GA alone will miss the epimer-specific toxicokinetic signal; procurement of 3-epi-GA-d3 as an internal standard is a prerequisite for validated clinical bioanalytical methods targeting this biomarker.

• [1] Sakoda R, Ishiuchi K, Yoshino T, et al. 3-epi-18β-Glycyrrhetinic Acid or Its Glucuronide, the Metabolites of Glycyrrhizinic Acid with Individual Differences, Correlated with Diagnostic Marker for Licorice-Induced Pseudoaldosteronism in Humans. Drug Metab Dispos. 2024;52(12):1407-1416. doi:10.1124/dmd.124.001840 View Source

11β-HSD2 Inhibition Equipotent to GA

In rat liver microsome assays, glycyrrhetic acid (GA), 3-deoxyglycyrrhetic acid, 3-ketoglycyrrhetic acid, 3-epiglycyrrhetic acid (3-epiGA), and 11-deoxoglycyrrhetic acid all potently inhibited 11β-hydroxysteroid dehydrogenase (11β-HSD) with I₅₀ values in the range of 2–4 × 10⁻⁷ M (200–400 nM) [1]. This demonstrates that C-3 epimerization does not compromise the primary pharmacodynamic target engagement. The inhibitory titers of 3-epi-GA on recombinant human 11β-HSD2 were confirmed to be similar to those of GA, 3-oxo-GA, GA30G, and 3-epi-GA30G in a more recent study using human enzyme [2]. For researchers conducting in vitro 11β-HSD2 inhibition screening with multiple glycyrrhetinic acid derivatives, 3-epi-GA-d3 provides the deuterated internal standard needed to quantify cellular uptake and metabolism of the epimer specifically, without cross-interference from the parent GA signal.

11β-HSD2 Inhibition

Head-to-head

I₅₀ 2–4 × 10⁻⁷ M (similar to GA)

Pharmacologically relevant epimer for enzyme inhibition studies

Rat microsome and human recombinant assays

Evidence Dimension	Inhibitory potency against 11β-hydroxysteroid dehydrogenase (rat liver microsomes)
Target Compound Data	3-epiGA: I₅₀ = 2–4 × 10⁻⁷ M (200–400 nM) against 11β-HSD
Comparator Or Baseline	GA, 3-deoxyGA, 3-ketoGA, 11-deoxoGA: I₅₀ = 2–4 × 10⁻⁷ M each
Quantified Difference	I₅₀ values indistinguishable within the 2–4 × 10⁻⁷ M range across all tested 18β-configured derivatives; 18α-stereoisomers are ~10-fold less potent (I₅₀ = 3–7 × 10⁻⁶ M)
Conditions	Rat liver microsome 11β-HSD assay; validated in human 11β-HSD2 recombinant enzyme assay (Sakoda 2024)

Why This Matters

Equipotent 11β-HSD2 inhibition confirms that 3-epi-GA is pharmacologically relevant, not an inactive metabolite; selection of 3-epi-GA-d3 over 18β-GA-d3 is mandatory when the research question concerns the epimer-specific contribution to enzyme inhibition in complex biological matrices.

• [1] Akao T, Akao T, Hattori M, Namba T, Kobashi K. Inhibitory effects of glycyrrhetic acid derivatives on 11β- and 3α-hydroxysteroid dehydrogenases of rat liver. Chem Pharm Bull (Tokyo). 1992;40(11):3021-3024. doi:10.1248/cpb.40.3021 View Source
• [2] Sakoda R, Ishiuchi K, Yoshino T, et al. 3-epi-18β-Glycyrrhetinic Acid or Its Glucuronide, the Metabolites of Glycyrrhizinic Acid with Individual Differences, Correlated with Diagnostic Marker for Licorice-Induced Pseudoaldosteronism in Humans. Drug Metab Dispos. 2024;52(12):1407-1416. doi:10.1124/dmd.124.001840 View Source

Epimer-Specific Co-Elution and Matrix Effect Correction

The triple-deuterium labeling of 3-epiglycyrrhetinic acid-d3 (MW 473.70 vs. unlabeled MW 470.69) provides a mass shift of +3 Da, sufficient to avoid isotopic overlap with the natural-abundance M+2 signal of the analyte while preserving near-identical chromatographic retention time, extraction recovery, and ionization efficiency [1]. Critically, 18β-glycyrrhetinic acid and 3-epiglycyrrhetinic acid are chromatographically separable epimers: baseline resolution (Rs = 5.30) has been demonstrated under reversed-phase conditions [2]. Consequently, 18β-glycyrrhetinic acid-d3—the most commonly available deuterated glycyrrhetinic acid standard—will not co-elute with 3-epi-GA and therefore violates the fundamental requirement of stable isotope dilution LC-MS/MS that the internal standard experiences identical matrix effects and ionization conditions as the target analyte [3]. The vendor-certified purity of ≥95.31% (MedChemExpress) or ≥98% (InvivoChem) meets the requirements for use as a quantitative internal standard in validated bioanalytical methods .

Co-Elution Requirement

Method context

Epimers baseline resolved (Rs 5.30); d3-3-epi-GA co-elutes with analyte

SIL-IS must match epimer to control matrix effects

Reversed-phase HPLC; Chromolith RP-18e

Evidence Dimension	Suitability as internal standard for 3-epi-GA LC-MS/MS quantification
Target Compound Data	3-Epiglycyrrhetinic acid-d3: MW 473.70, Δm = +3 Da; co-elutes with 3-epi-GA; identical extraction recovery and ionization efficiency to analyte
Comparator Or Baseline	18β-Glycyrrhetinic acid-d3 (alternative deuterated standard): chromatographically resolves from 3-epi-GA (Rs = 5.30 achievable); non-identical retention time → differential matrix effects in electrospray ionization
Quantified Difference	Chromatographic resolution between epimers Rs = 5.30 (baseline separation); retention time difference precludes use as SIL-IS for the wrong epimer
Conditions	Reversed-phase HPLC; Chromolith RP-18e column; ammonium acetate–acetonitrile–methanol ternary mobile phase; general LC-MS/MS bioanalytical method validation criteria per FDA/EMA guidance

Why This Matters

Regulatory bioanalytical method validation guidelines (FDA, EMA) require that a stable isotope-labeled internal standard co-elute with the analyte to control for matrix effects; procurement of 3-epi-GA-d3 rather than 18β-GA-d3 is the only way to satisfy this requirement for 3-epi-GA quantification in biological samples.

• [1] Russak EM, Bednarczyk EM. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019;53(2):211-216. doi:10.1177/1060028018797110 View Source
• [2] Separation of the Epimers of Glycyrrhetinic Acid by HPLC. J-GLOBAL. 2014;36(6):560-562. Baseline resolution (Rs = 5.30) achieved between 18α- and 18β-glycyrrhetinic acid epimers on Chromolith RP-18e. View Source
• [3] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. doi:10.1002/rcm.1790 View Source

3-Epiglycyrrhetinic Acid-d3: Application Scenarios

LC-MS/MS Method Development for Plasma and Urine

Clinical pharmacology and toxicokinetic laboratories developing quantitative assays for 3-epi-GA in human plasma or urine must use 3-epi-GA-d3 as the stable isotope-labeled internal standard (SIL-IS). The 22-fold higher systemic exposure of 3-epi-GA relative to GA [1] demands a calibration range extending to substantially higher concentrations than GA assays, and the epimer-specific co-elution property of the -d3 standard ensures matrix effect correction across this extended dynamic range. Method validation per ICH M10 guidance requires demonstration that the SIL-IS compensates for ion suppression/enhancement; only an exact epimer-matched deuterated analog satisfies this requirement given the demonstrated chromatographic resolution (Rs = 5.30) between glycyrrhetinic acid epimers [2].

Risk Stratification in Licorice-Induced Pseudoaldosteronism

Cohort studies investigating interindividual susceptibility to licorice-induced pseudoaldosteronism require accurate quantification of 3-epi-GA as a biomarker, since 3-epi-GA appearance in serum is individually variable (detected in ~60% of exposed patients) and its concentrations correlate with hypokalemia and suppressed aldosterone [3]. The deuterated internal standard enables multiplexed LC-MS/MS panels that simultaneously quantify GA, 3-epi-GA, 3-oxo-GA, GA30G, and 3-epi-GA30G from a single sample preparation, supporting the comprehensive metabolite profiling needed to identify at-risk patient subpopulations.

In Vitro Metabolism and Transporter Studies

Hepatocyte uptake, SULT2A1 substrate specificity, and OAT3-mediated transport studies comparing GA and 3-epi-GA require epimer-specific quantification of both parent compounds and their conjugates in cell lysates and incubation media. The near-complete absence of 3-epi-GA sulfation by SULT2A1 versus efficient GA sulfation [1] means that laboratories must quantify distinct conjugate species for each epimer; 3-epi-GA-d3 provides the matched internal standard for the 3-epi-GA → 3-epi-GA30G pathway, while 18β-GA-d3 separately serves the GA → GA3S/GA3S30G pathway.

QC Release Testing and Stability Monitoring

For contract research organizations (CROs) and analytical core facilities that maintain long-term stock solutions of 3-epi-GA-d3 for multi-study use, the vendor-specified storage conditions (−20°C powder for 3 years, −80°C in solution for 6 months) and purity specifications (≥95% by HPLC) [4] provide the stability framework for inclusion in standard operating procedures. Regular re-qualification of the internal standard against a freshly prepared analyte calibration curve ensures that deuterium loss or impurity accumulation does not compromise quantification accuracy over extended study durations.

Application

Selection Property

Validation Focus

LC-MS/MS method development for 3-epi-GA in research matrices

Epimer-matched SIL-IS co-elution with 3-epi-GA

Matrix-effect correction across extended dynamic range

Pseudoaldosteronism biomarker cohort studies

Specific quantification of 3-epi-GA in human serum

Correlation with research biomarkers of mineralocorticoid excess

In vitro metabolism and transporter studies

Epimer-specific conjugate quantification capability

Distinct SULT2A1/OAT3 substrate activity profiling

QC release and stability monitoring for internal standard stocks

Vendor-specified purity specification and storage conditions

Long-term isotopic integrity and stability verification

• [1] Sakoda R, Ishiuchi K, Yoshino T, et al. Stereoisomerism at the 3-position of glycyrrhetinic acid affects pseudoaldosteronism-related toxicokinetics. Drug Metab Dispos. 2025;53(11):100180. doi:10.1016/j.dmd.2025.100180 View Source
• [2] Separation of the Epimers of Glycyrrhetinic Acid by HPLC. J-GLOBAL. 2014;36(6):560-562. View Source
• [3] Sakoda R, Ishiuchi K, Yoshino T, et al. 3-epi-18β-Glycyrrhetinic Acid or Its Glucuronide, the Metabolites of Glycyrrhizinic Acid with Individual Differences, Correlated with Diagnostic Marker for Licorice-Induced Pseudoaldosteronism in Humans. Drug Metab Dispos. 2024;52(12):1407-1416. doi:10.1124/dmd.124.001840 View Source
• [4] MedChemExpress. 3-Epiglycyrrhetinic acid-d3 (HY-158995S1) Product Datasheet. Storage: Powder -20°C 3 years, 4°C 2 years; In solvent -80°C 6 months, -20°C 1 month. View Source